Cas no 1361779-75-0 (2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine)

• Product Name: 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine
• CAS No: 1361779-75-0
• MF: C₁₁H₇Cl₂FN₂
• MW: 257.09108376503
• CID: 4798843
• Update Time: 2025-07-01

2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine

• Inchi： 1S/C11H7Cl2FN2/c12-9-3-1-2-7(10(9)13)8-4-6(14)5-16-11(8)15/h1-5H,(H2,15,16)
• InChI Key： IPPRMYIMZRKSJK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(=CN=C1N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine

Introduction to 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine (CAS No. 1361779-75-0)

2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine, a compound with the CAS number 1361779-75-0, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an amino group, a dichlorophenyl moiety, and a fluorine atom. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine has been extensively studied due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and industrial applications. One notable synthetic route involves the reaction of 2,3-dichlorobenzaldehyde with 5-fluoro-2-chloropyridine followed by amination to introduce the amino group.

In the realm of medicinal chemistry, 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine has shown promising activity in various biological assays. Studies have demonstrated its potential as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity against specific enzymes involved in neurodegenerative diseases. The compound's ability to modulate these enzymes suggests its potential as a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings are particularly relevant given the increasing focus on developing anti-inflammatory drugs for chronic conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine is another area of active research. Preliminary studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In addition to its potential therapeutic applications, 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine has also been explored for its use in chemical biology. Its unique structure makes it an excellent tool for probing biological systems and understanding molecular interactions. For example, researchers have utilized this compound to study protein-protein interactions and enzyme inhibition mechanisms, providing valuable insights into cellular processes.

The safety profile of 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine is an important consideration for its development as a pharmaceutical agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully elucidate its safety profile and identify any potential long-term effects.

In conclusion, 2-Amino-3-(2,3-dichlorophenyl)-5-fluoropyridine (CAS No. 1361779-75-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research into its synthesis, biological properties, and safety profile will undoubtedly contribute to advancing our understanding of this fascinating molecule and its potential impact on human health.